Cas no 1806072-61-6 (Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate)

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate is a versatile pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive chloromethyl and difluoromethyl substituents, enabling selective functionalization for the development of agrochemicals and pharmaceuticals. The ester group enhances solubility and facilitates further transformations, such as hydrolysis or amidation. The presence of multiple electrophilic sites allows for diverse derivatization, making it a valuable intermediate in heterocyclic synthesis. This compound is particularly useful in constructing complex molecules requiring pyridine scaffolds with halogen and fluorine substituents, which are critical for modulating biological activity and physicochemical properties. Its stability under standard conditions ensures reliable handling in laboratory settings.

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate structure

1806072-61-6 structure

Product Name:Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

CAS No:1806072-61-6

MF:C₁₀H₉Cl₂F₂NO₂

MW:284.086767911911

CID:4874056

Update Time:2025-05-19

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate
- Inchi： 1S/C10H9Cl2F2NO2/c1-17-7(16)3-5-2-6(4-11)15-9(12)8(5)10(13)14/h2,10H,3-4H2,1H3
- InChI Key： IELCLKUNBICFGZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C(=CC(CCl)=N1)CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 269
XLogP3: 2.6
Topological Polar Surface Area: 39.2

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029044738-1g	Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate	1806072-61-6	97%	1g	$1,549.60	2022-04-01

Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806072-61-6)

The compound Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806072-61-6) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique structural features, including the presence of chloromethyl and difluoromethyl groups, make it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing next-generation crop protection agents and bioactive molecules.

In recent years, the demand for pyridine-based compounds has surged, driven by their versatility in organic synthesis. The Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate stands out due to its reactive sites, which allow for further functionalization. This characteristic aligns with the growing trend of green chemistry and sustainable synthesis, as it enables efficient multi-step reactions with minimal waste. Its CAS No. 1806072-61-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key hotspots in modern chemistry is the development of fluorinated compounds, which often exhibit enhanced stability and bioavailability. The difluoromethyl group in this molecule contributes to its metabolic resistance, making it a candidate for studies in drug discovery and agrochemical formulation. Additionally, the chloromethyl moiety provides a handle for further derivatization, a feature highly sought after in medicinal chemistry and material science.

The synthesis and applications of Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate are often discussed in the context of heterocyclic chemistry. Its pyridine core is a common scaffold in many FDA-approved drugs, and the introduction of halogenated and fluorinated substituents can significantly alter its biological activity. This has led to increased interest in its potential use in pesticide development, particularly for targeting resistant pest strains.

From an industrial perspective, the compound’s CAS No. 1806072-61-6 is critical for regulatory compliance and supply chain tracking. Manufacturers and researchers prioritize high-purity grades of this chemical to ensure reproducibility in experiments and production processes. The rise of precision agriculture and personalized medicine has further amplified the need for such specialized intermediates, positioning Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate as a compound of strategic importance.

In conclusion, Methyl 2-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806072-61-6) represents a fascinating intersection of chemistry, agriculture, and pharmaceuticals. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like crop protection, drug design, and sustainable synthesis. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing global challenges in food security and healthcare.